![molecular formula C21H16BrN3O3 B5206055 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide](/img/structure/B5206055.png)
1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide
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Overview
Description
1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein kinase C (PKC) and has been shown to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide involves the inhibition of this compound. This compound is a family of serine/threonine kinases that play a key role in cell signaling pathways. This compound is involved in a wide range of cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting this compound, this compound can disrupt these cellular processes and potentially inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, prostate, and lung cancer cells. In addition, this compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is necessary for normal cellular function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide in lab experiments is its potency as a this compound inhibitor. The compound has been shown to be highly effective at inhibiting this compound, which makes it a valuable tool for studying the role of this compound in cellular processes. However, one of the limitations of using this compound is its potential toxicity. The compound has been shown to be toxic to some cell lines at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide. One area of research is the development of new this compound inhibitors that are more selective and less toxic than this compound. Another area of research is the investigation of the role of this compound in cancer development and progression. By understanding the role of this compound in cancer, researchers may be able to develop new treatments that target this pathway. Finally, there is a need for further research on the potential side effects of this compound, particularly in animal models, to better understand the safety of the compound.
Synthesis Methods
The synthesis method for 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide involves the reaction of 2-phenylimidazo[1,2-a]pyridine with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then treated with hydrogen bromide to yield the final product. This synthesis method has been well-established in the literature and has been used to produce large quantities of the compound for research purposes.
Scientific Research Applications
1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide has been used extensively in scientific research, particularly in the field of cancer research. The compound has been shown to be a potent inhibitor of this compound, which plays a key role in cell proliferation, differentiation, and apoptosis. As a result, this compound has been investigated as a potential anti-cancer agent.
properties
IUPAC Name |
1-(3-nitrophenyl)-2-(2-phenylimidazo[1,2-a]pyridin-4-ium-1-yl)ethanone;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N3O3.BrH/c25-20(17-9-6-10-18(13-17)24(26)27)15-23-19(16-7-2-1-3-8-16)14-22-12-5-4-11-21(22)23;/h1-14H,15H2;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRGUDFHDOXHULP-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C[N+]3=CC=CC=C3N2CC(=O)C4=CC(=CC=C4)[N+](=O)[O-].[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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